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Compound of Interest

Compound Name: 2-Biphenylmethanol

CAS No.: 41376-19-6

Cat. No.: B7770229

Get Quote

For researchers, scientists, and drug development professionals, a thorough understanding of

the structural characteristics of key chemical entities is paramount. This guide provides a

detailed ¹H and ¹³C Nuclear Magnetic Resonance (NMR) analysis of 2-Biphenylmethanol, a
significant building block in organic synthesis. We present a comprehensive dataset,

experimental protocols, and a comparison with alternative analytical techniques to facilitate its

unambiguous identification and characterization.

¹H and ¹³C NMR Spectral Data of 2-
Biphenylmethanol
The structural elucidation of 2-Biphenylmethanol has been achieved through meticulous ¹H

and ¹³C NMR spectroscopy. The chemical shifts (δ), multiplicities, and coupling constants (J)

are summarized in the tables below. These assignments have been confirmed through two-

dimensional NMR techniques, including H-H and C-H Correlation Spectroscopy (COSY),

ensuring accurate and reliable data for researchers.[1]

Table 1: ¹H NMR Spectral Data for 2-Biphenylmethanol in CDCl₃
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Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

7.52 m 2H Aromatic H

7.40 m 2H Aromatic H

7.35 m 1H Aromatic H

7.34 m 2H Aromatic H

7.33 m 2H Aromatic H

4.58 s 2H -CH₂-

1.80 s 1H -OH

Note: The assignments for the aromatic protons are complex due to overlapping multiplets. The

labels A-F in the original data source correspond to the different aromatic protons, though

specific assignment to individual positions without further 2D NMR analysis (like NOESY) can

be challenging.[1]

Table 2: ¹³C NMR Spectral Data for 2-Biphenylmethanol

While a complete, explicitly assigned public dataset for the ¹³C NMR of 2-Biphenylmethanol is
not readily available in a tabular format, spectra are available for reference from commercial

suppliers such as Sigma-Aldrich.[2] For structurally similar compounds, the aromatic carbons

typically resonate in the range of 125-145 ppm, while the methylene carbon (-CH₂OH) would

be expected in the 60-70 ppm region.

Experimental Protocols
A standardized protocol for acquiring high-quality ¹H and ¹³C NMR spectra of 2-
Biphenylmethanol is crucial for reproducibility.

Sample Preparation:

Weigh approximately 10-20 mg of 2-Biphenylmethanol.
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Dissolve the sample in approximately 0.6-0.7 mL of deuterated chloroform (CDCl₃).

Tetramethylsilane (TMS) is typically used as an internal standard for chemical shift

referencing (δ = 0.00 ppm).

Transfer the solution to a clean, dry 5 mm NMR tube.

Ensure the solution is free of any particulate matter.

Instrumentation and Parameters:

Spectrometer: A 400 MHz or higher field NMR spectrometer is recommended for better

signal dispersion, particularly for the aromatic region.

¹H NMR:

Pulse Sequence: A standard single-pulse experiment.

Number of Scans: 16-32 scans are typically sufficient.

Relaxation Delay: 1-2 seconds.

¹³C NMR:

Pulse Sequence: A proton-decoupled pulse sequence (e.g., zgpg30).

Number of Scans: A higher number of scans (e.g., 1024 or more) is generally required due

to the low natural abundance of the ¹³C isotope.

Relaxation Delay: 2-5 seconds.

Alternative Analytical Techniques
While NMR spectroscopy is a powerful tool for structural elucidation, other techniques can

provide complementary information for the analysis of 2-Biphenylmethanol and related

biphenyl compounds.

Table 3: Comparison of Analytical Techniques
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Technique
Information
Provided

Advantages Limitations

Mass Spectrometry

(MS)

Molecular weight and

fragmentation pattern.

High sensitivity, small

sample requirement.

Does not provide

detailed

stereochemical or

isomeric information.

Infrared (IR)

Spectroscopy

Presence of functional

groups (e.g., -OH, C-

O, aromatic C-H).

Fast, non-destructive.

Provides limited

information on the

overall carbon

skeleton.

High-Performance

Liquid

Chromatography

(HPLC)

Purity assessment

and separation from

impurities.

Quantitative, highly

reproducible.

Requires a suitable

chromophore for UV

detection; structural

information is limited.

Gas Chromatography

(GC)

Purity and separation

of volatile derivatives.

High resolution for

volatile compounds.

May require

derivatization for non-

volatile compounds.

Visualizing the NMR Analysis Workflow
The process of analyzing 2-Biphenylmethanol by NMR can be visualized as a streamlined

workflow, from sample preparation to final data interpretation.
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Sample Preparation

Data Acquisition

Data Processing

Spectral Analysis

Weigh Sample

Dissolve in CDCl3 with TMS

Transfer to NMR Tube

Acquire 1H & 13C NMR Spectra

Fourier Transform

Phase Correction

Baseline Correction

Integration (1H)

Chemical Shift Analysis

Multiplicity Analysis

Coupling Constant Analysis

Peak Assignment

final_structure

Structure Confirmation
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NMR Analysis Workflow for 2-Biphenylmethanol
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Structural Correlation of NMR Signals
The following diagram illustrates the logical relationship between the key proton and carbon

signals and their corresponding positions in the 2-Biphenylmethanol structure.

2-Biphenylmethanol Structure

Key NMR Signals

C₆H₅-C₆H₄-CH₂OH

¹H: 7.2-7.6 ppm
(Aromatic Protons)

corresponds to

¹H: ~4.6 ppm
(-CH₂-)

corresponds to

¹H: ~1.8 ppm
(-OH)

corresponds to

¹³C: 125-145 ppm
(Aromatic Carbons)

corresponds to

¹³C: 60-70 ppm
(-CH₂-)

corresponds to

Click to download full resolution via product page

Correlation of NMR Signals to Structure

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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